10-Undecenyl 4-hydroxybenzoate
Overview
Description
10-Undecenyl 4-hydroxybenzoate is a derivative of 4-hydroxybenzoic acid . It is also known as undec-10-enyl 4-hydroxybenzoate . The molecular weight of this compound is 290.40282000 and its molecular formula is C18 H26 O3 .
Physical And Chemical Properties Analysis
10-Undecenyl 4-hydroxybenzoate is soluble in water at 25 °C (0.08753 mg/L) and has a boiling point of 407.50 °C at 760.00 mm Hg . It has a logP (o/w) of 6.568 .Scientific Research Applications
Biosynthesis and Industrial Applications
4-Hydroxybenzoic acid (4-HBA), closely related to 10-Undecenyl 4-hydroxybenzoate, has been recognized for its potential in biotechnological applications across various industries such as food, cosmetics, pharmacy, and fungicides. Recent developments in synthetic biology and metabolic engineering have enhanced the biosynthesis of 4-HBA, enabling the production of high-value bioproducts from this compound. Industrially, 4-HBA serves as a starting feedstock for synthesizing compounds like resveratrol, muconic acid, gastrodin, xiamenmycin, and vanillyl alcohol, highlighting its versatility and significance in industrial applications (Wang et al., 2018).
Cosmetic and Pharmaceutical Preservation
Methyl 4-hydroxybenzoate, a derivative of 4-hydroxybenzoic acid, is widely used as an antimicrobial agent in cosmetics, personal care products, and as a food preservative. Its crystal structure involves extensive intermolecular hydrogen bonding, forming a 3D framework. This structural integrity may contribute to its efficacy as a preservative, ensuring stability and longevity of consumer products (Sharfalddin et al., 2020).
UV Radiation Protection and Skin Care
Exposure of human keratinocytes to UV radiation in the presence of 4-hydroxybenzoates, similar in structure to 10-Undecenyl 4-hydroxybenzoate, revealed insights into the metabolic transformations triggered by UV exposure. These findings are crucial for understanding the protective role of these compounds in skincare products, especially those designed to mitigate the harmful effects of UV radiation (Lee et al., 2017).
Polymer and Liquid Crystal Production
10-Undecenoic acid esters, which include 10-Undecenyl 4-hydroxybenzoate, have been synthesized for use in creating functional polymers. These esters are particularly effective in developing ultraviolet stabilizers, a critical component in producing various polymer materials, including those used in liquid crystal displays. The process involves an esterification reaction, showcasing the compound's utility in advanced material science (Li & Vogl, 1984).
properties
IUPAC Name |
undec-10-enyl 4-hydroxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O3/c1-2-3-4-5-6-7-8-9-10-15-21-18(20)16-11-13-17(19)14-12-16/h2,11-14,19H,1,3-10,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWNIDJZZHJWOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCCCOC(=O)C1=CC=C(C=C1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40243292 |
Source
|
| Record name | 10-Undecenyl 4-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40243292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
97861-82-0 |
Source
|
| Record name | 10-Undecen-1-yl 4-hydroxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97861-82-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 10-Undecenyl 4-hydroxybenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0097861820 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 10-Undecenyl 4-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40243292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 10-undecenyl 4-hydroxybenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.098.162 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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